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These application notes provide a comprehensive guide for the preparation, storage, and
handling of ACY-738 stock solutions in Dimethyl Sulfoxide (DMSO). ACY-738 is a potent and
selective inhibitor of Histone Deacetylase 6 (HDACG6) and is a valuable tool for research in
neurodegenerative diseases, oncology, and immunology.

Introduction

ACY-738 is a hydroxamic acid-containing small molecule that demonstrates high selectivity for
HDACSG6, an enzyme that plays a crucial role in various cellular processes by deacetylating non-
histone proteins, most notably a-tubulin.[1][2] Inhibition of HDAC6 by ACY-738 leads to an
increase in the acetylation of a-tubulin, which is involved in microtubule stability and axonal
transport.[3][4] Due to its ability to readily cross the blood-brain barrier, ACY-738 is of particular
interest for studying the central nervous system.[5][6]

Proper preparation of ACY-738 stock solutions is critical for ensuring experimental
reproducibility and accuracy. DMSO is the recommended solvent for creating concentrated
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stock solutions of ACY-738 due to its high solubilizing capacity for this compound.

Quantitative Data Summary

The following tables summarize the key quantitative information for ACY-738.

Table 1: Chemical and Physical Properties of ACY-738

(1:3)

Property Value Reference
Molecular Formula C14H14N4O2 [1107]
Molecular Weight 270.29 g/mol [2]
CAS Number 1375465-91-0 [5][7]
Appearance White to off-white solid [8]
Table 2: Solubility of ACY-738
Solvent Solubility Notes Reference
Hygroscopic DMSO
> 32 mg/mL (118.39 can reduce solubility;
DMSO [8][9]
mM) use fresh, anhydrous
DMSO.
Sonication is
50 mg/mL (184.99 )
recommended to aid [10]
mM) : :
dissolution.
54 mg/mL (199.78 5]
mM)
Ethanol 1 mg/mL [5]
Water Insoluble [5]
DMF 10 mg/mL [1]
DMSO:PBS (pH 7.2)
0.25 mg/mL [1]
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Table 3: Recommended Storage Conditions for ACY-738

Storage .

Form Duration Reference
Temperature

Powder -20°C 2 to 3 years [718]

4°C 2 years [8]

In DMSO -80°C 6 months to 2 years [718]

-20°C 1 year [8]

4°C 2 weeks [7]

Experimental Protocol: Preparation of a 10 mM ACY-
738 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ACY-738 in DMSO.
Materials:

o ACY-738 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

e Pre-weighing Preparations:
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o Ensure the analytical balance is calibrated and level.

o Allow the ACY-738 powder vial to equilibrate to room temperature before opening to
prevent condensation of moisture.

e Weighing ACY-738:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of ACY-738 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.703 mg of ACY-738 (Molecular
Weight = 270.29 g/mol ).

e Solvent Addition:

o Using a calibrated micropipette, add the calculated volume of anhydrous, sterile DMSO to
the microcentrifuge tube containing the ACY-738 powder. For the example above, add 1
mL of DMSO.

o ltis crucial to use fresh, high-quality DMSO as moisture can decrease the solubility of
ACY-738.[5]

 Dissolution:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
[10] Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.
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o For long-term storage, place the aliquots at -80°C.[7][8] For short-term storage, -20°C is
acceptable.

Visualizations

Signaling Pathway of ACY-738 Action
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Caption: Mechanism of action of ACY-738.
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Experimental Workflow for Stock Solution Preparation

Workflow for ACY-738 Stock Solution Preparation
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Caption: Experimental workflow for preparing ACY-738 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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